Cas no 26863-50-3 (2-(3-Chlorophenyl)-4-hydroxy-1H-pyrimidin-6-one)

• Product Name: 2-(3-Chlorophenyl)-4-hydroxy-1H-pyrimidin-6-one
• CAS No: 26863-50-3
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 867688
• Update Time: 2023-08-02

2-(3-Chlorophenyl)-4-hydroxy-1H-pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-4-hydroxy-1H-pyrimidin-6-one
• UVJGNCMMQOWOMD-UHFFFAOYSA-N
• 2-(3-chlorophenyl)pyrimidine-4,6-diol
• 2-(3-Chlorophenyl)-4-hydroxy-1H-pyrimidin-6-one

• Inchi： 1S/C10H7ClN2O2/c11-7-3-1-2-6(4-7)10-12-8(14)5-9(15)13-10/h1-5H,(H2,12,13,14,15)
• InChI Key： UVJGNCMMQOWOMD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(=CC(N1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Topological Polar Surface Area: 61.7